Cas no 2227914-70-5 ((1S)-3-amino-1-(5-bromothiophen-2-yl)propan-1-ol)

• Product Name: (1S)-3-amino-1-(5-bromothiophen-2-yl)propan-1-ol
• CAS No: 2227914-70-5
• MF: C₇H₁₀BrNOS
• MW: 236.129399776459
• CID: 5783598
• PubChem ID: 93185642
• Update Time: 2025-06-11

(1S)-3-amino-1-(5-bromothiophen-2-yl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1S)-3-amino-1-(5-bromothiophen-2-yl)propan-1-ol
• EN300-1936942
• 2227914-70-5

• Inchi： 1S/C7H10BrNOS/c8-7-2-1-6(11-7)5(10)3-4-9/h1-2,5,10H,3-4,9H2/t5-/m0/s1
• InChI Key： ROBAKLCWJGTPMG-YFKPBYRVSA-N
• SMILES： BrC1=CC=C([C@H](CCN)O)S1

Computed Properties

• Exact Mass: 234.96665g/mol
• Monoisotopic Mass: 234.96665g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 125
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 74.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on (1S)-3-amino-1-(5-bromothiophen-2-yl)propan-1-ol

Recent Advances in the Study of (1S)-3-amino-1-(5-bromothiophen-2-yl)propan-1-ol (CAS: 2227914-70-5): A Promising Compound in Chemical Biology and Drug Discovery

The compound (1S)-3-amino-1-(5-bromothiophen-2-yl)propan-1-ol (CAS: 2227914-70-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This chiral amino alcohol derivative, characterized by its bromothiophene moiety, exhibits unique structural and functional properties that make it a valuable scaffold for drug development. Recent studies have explored its potential as a building block for bioactive molecules, particularly in the context of enzyme inhibition and receptor modulation. The presence of both amino and hydroxyl functional groups, along with the bromine substituent, offers multiple sites for chemical modification, enabling the synthesis of diverse analogs with tailored pharmacological activities.

One of the most notable applications of (1S)-3-amino-1-(5-bromothiophen-2-yl)propan-1-ol is its role as an intermediate in the synthesis of potent kinase inhibitors. Kinases are critical targets in cancer therapy, and recent research has demonstrated that derivatives of this compound exhibit selective inhibition against specific kinase isoforms. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported the development of a series of analogs derived from this scaffold, showing nanomolar activity against Abelson tyrosine kinase (ABL1), a key driver in chronic myeloid leukemia. The bromothiophene moiety was found to enhance binding affinity through hydrophobic interactions with the kinase's ATP-binding pocket, while the amino alcohol side chain contributed to solubility and metabolic stability.

Beyond oncology, (1S)-3-amino-1-(5-bromothiophen-2-yl)propan-1-ol has shown promise in neurological disorders. A recent preprint on bioRxiv highlighted its potential as a precursor for gamma-aminobutyric acid (GABA) receptor modulators. The compound's ability to cross the blood-brain barrier, coupled with its structural similarity to endogenous neurotransmitters, makes it a compelling candidate for the development of novel anxiolytics and anticonvulsants. Preliminary in vivo studies in rodent models have demonstrated reduced seizure activity and improved behavioral outcomes, though further optimization is required to minimize off-target effects.

The synthetic accessibility of (1S)-3-amino-1-(5-bromothiophen-2-yl)propan-1-ol has also been a focus of recent research. A 2024 paper in Organic Process Research & Development described a scalable, enantioselective synthesis route using asymmetric hydrogenation of a corresponding ketone precursor. This method achieved >99% enantiomeric excess and 85% overall yield, addressing previous challenges in large-scale production. The availability of this efficient synthesis protocol is expected to accelerate the exploration of this scaffold in medicinal chemistry campaigns.

Despite these advances, challenges remain in the development of (1S)-3-amino-1-(5-bromothiophen-2-yl)propan-1-ol-based therapeutics. Structure-activity relationship (SAR) studies indicate that modifications to the bromothiophene ring can significantly alter both potency and selectivity, requiring careful optimization for each target application. Additionally, the compound's metabolic stability in human liver microsomes varies considerably among derivatives, suggesting the need for further pharmacokinetic profiling. Ongoing research is investigating prodrug strategies and formulation approaches to improve bioavailability and tissue distribution.

In conclusion, (1S)-3-amino-1-(5-bromothiophen-2-yl)propan-1-ol (CAS: 2227914-70-5) represents a versatile and pharmacologically relevant scaffold with applications spanning multiple therapeutic areas. Recent studies have elucidated its potential in kinase inhibition and neurological drug development, while advances in synthetic methodology have improved its accessibility for research. As investigations into its structure-activity relationships continue, this compound is poised to contribute significantly to the discovery of novel bioactive molecules in the coming years.